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Cat. No.: B13079799

Get Quote

Executive Summary & Compound Identity

(1-Ethoxy-4-methylcyclohexyl)methanol (CAS: 1876604-68-0) is a chiral cyclohexane
derivative used as a specialized building block in the synthesis of complex pharmaceutical
intermediates and agrochemicals. Unlike its achiral analog, (4-methylcyclohexyl)methanol
(MCHM), this compound possesses a quaternary center at C1, breaking the plane of symmetry
and creating distinct enantiomeric pairs for both cis and trans diastereomers.

This guide outlines the critical optical rotation parameters, compares the compound with
structural alternatives, and provides validated protocols for stereochemical analysis.

Chemical Identity[1][2]

e IUPAC Name: (1-Ethoxy-4-methylcyclohexyl)methanol
e CAS Number: 1876604-68-0[1][2][3][4]

e Molecular Formula: C
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e Molecular Weight: 172.27 g/mol

o Stereochemistry: Two stereocenters (C1, C4). Four stereoisomers (two enantiomeric pairs).

Stereochemical Analysis & Optical Rotation

The optical rotation (OR) of (1-Ethoxy-4-methylcyclohexyl)methanol is the primary quality

attribute for determining enantiomeric purity. Because the C1 position is substituted with both
an ethoxy group and a hydroxymethyl group, the molecule lacks the plane of symmetry found
in 1,4-disubstituted cyclohexanes like MCHM.

Expected Optical Rotation Values

Specific rotation

values are solvent and concentration-dependent. For high-purity enantiomers of cyclohexane
derivatives with similar substitution patterns (e.g., menthol or limonene derivatives), rotation
values typically range from +15° to £40° (c=1, MeOH or CHCI

).

o Note on Commercial Lots: As a "Chiral Building Block," this compound is often supplied as a
specific diastereomer (cis or trans) or as a racemate. Researchers must verify the specific
rotation from the Certificate of Analysis (CoA) of the specific batch.

¢ Sign of Rotation:

o (+)-lsomer: Typically correlates with the (1R, 4R) or (1S, 4S) absolute configuration
depending on the priority rules.

o (-)-Isomer: The enantiomer of the above.[5]

Structural Comparison: Why it Rotates

The table below compares the stereochemical properties of (1-Ethoxy-4-
methylcyclohexyl)methanol with its closest structural alternative.
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(1-Ethoxy-4- (4-
Feature methylcyclohexyl)methano Methylcyclohexyl)methano
| I (MCHM)
Quaternary C1 (Ethoxy, -CH Tertiary C1 (H, -CH
Structure
OH) OH)
Symmetry Asymmetric (Chiral) Symmetric Plane (Achiral)*
4 (Cis-R, Cis-S, Trans-R, 2 (Cis, Trans) - Diastereomers
Isomers

Trans-S)

only

Optical Activity

Active (unless racemic)

Inactive (Meso-like symmetry)

Resolution

Required for enantiopure

synthesis

Not applicable (separation of

diastereomers only)

*Note: MCHM has a plane of symmetry passing through C1 and C4, rendering it optically

inactive despite having stereocenters.

Stereoisomer Visualization

The following diagram illustrates the relationship between the isomers and the resolution

workflow.
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(1-Ethoxy-4-methylcyclohexyl)methanol

(Synthetic Mixture)

Physical Separation

Diastereomer Separation
(Flash Chromatography / Distillation)

VAN

Cis-Diastereomer Trans-Diastereomer
(Racemic Pair) (Racemic Pair)

Chiral Resolution (Cis) Chiral Resolution (Trans)

(+)-Cis Isomer (-)-Cis Isomer (+)-Trans Isomer (-)-Trans Isomer
[a] >0 [a] <O [a] >0 [a] <0

Click to download full resolution via product page
Caption: Stereochemical hierarchy and resolution pathway for isolating optically active isomers.
Experimental Protocols

Protocol A: Determination of Specific Optical Rotation ()

Purpose: To establish the enantiomeric purity and identity of the isolated isomer.
Reagents & Equipment:

e Polarimeter (Sodium D-line, 589 nm).

¢ Solvent: Methanol (HPLC Grade) or Chloroform (stabilized).

+ Analytical Balance (Precision £0.01 mg).
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Volumetric Flask (10 mL).

Procedure:

Preparation: Weigh exactly 100 mg of the sample (

).

Dissolution: Transfer to a 10 mL volumetric flask and dilute to volume with Methanol (
mL).

Equilibration: Ensure the sample and polarimeter cell are at 20°C = 0.5°C.
Blanking: Zero the polarimeter using pure solvent.

Measurement: Fill the 1 dm polarimeter tube (

dm) with the sample solution. Record the observed rotation (

) as the average of 5 measurements.

Calculation:

Where

IS in grams,

in mL, and

in dm.

Protocol B: Chiral HPLC Analysis (Validation)

Purpose: To confirm optical purity (Enantiomeric Excess,

) independent of rotation values.

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose derivative).

Mobile Phase: Hexane : Isopropanol (95:5 to 90:10).
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e Flow Rate: 0.5 - 1.0 mL/min.

e Detection: UV at 210 nm (or Refractive Index if UV absorption is weak).

e Analysis: Calculate

using peak areas (

and

Alternatives & Comparative Performance

When selecting a cyclohexylmethanol building block, the choice depends on the required

stereochemical complexity.

] o Application
Alternative CAS No.[6] Key Characteristics .
Suitability
High. Use when
(1-Ethoxy-4- creating non-

methylcyclohexyl)met

1876604-68-0

Chiral. Quaternary C1.
[4] High steric bulk.

symmetrical, chiral

hanol quaternary centers in
drug scaffolds.
@ Medium. Use for
Achiral. Cis/Trans general steric bulk
Methylcyclohexyl)met 34885-03-5 ] o
isomers only. where chirality at the
hanol (MCHM) ) ) )
linker is not required.
) High. Alternative if
(1-Methoxy-4- Chiral. Lower N )
] o solubility or metabolic
methylcyclohexyl)met N/A lipophilicity than

stability of the ethoxy

hanol ethoxy analog. i
group is a concern.
@ Low. Lacks the 4-
Achiral. Symmetric methyl substituent,
Ethoxycyclohexyl)met ~ 1849363-31-0 ) ]
ring.[4] reducing
hanol ) o
conformational rigidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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